Cas no 21010-22-0 (N,N-diethylethanethioamide)

• Product Name: N,N-diethylethanethioamide
• CAS No: 21010-22-0
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 910929
• PubChem ID: 342963
• Update Time: 2025-04-19

N,N-diethylethanethioamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethylethanethioamide
• ethanethioamide, N,N-diethyl-
• DTXSID40321781
• InChI=1/C6H13NS/c1-4-7(5-2)6(3)8/h4-5H2,1-3H
• N,N-Diethylthioacetamide
• NSC381435
• 21010-22-0
• NSC-381435
• SCHEMBL611243
• AKOS006274332

• Inchi： 1S/C6H13NS/c1-4-7(5-2)6(3)8/h4-5H2,1-3H3
• InChI Key： HAJDGVMDCJWONQ-UHFFFAOYSA-N
• SMILES： S=C(C)N(CC)CC

Computed Properties

• Exact Mass: 131.07699
• Monoisotopic Mass: 131.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 0.938
• Boiling Point: 155°C at 760 mmHg
• Flash Point: 47.5°C
• Refractive Index: 1.496
• PSA: 3.24